Cas no 1224430-81-2 (3,6-Bis[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-2-thienyl]-2,5-bis(2-hexyldecyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione)

• Product Name: 3,6-Bis[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-2-thienyl]-2,5-bis(2-hexyldecyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• CAS No: 1224430-81-2
• MF: C₅₈H₉₄B₂N₂O₆S₂
• MW: 1001.12877511978
• CID: 5011743
• PubChem ID: 58420945
• Update Time: 2024-11-07

3,6-Bis[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-2-thienyl]-2,5-bis(2-hexyldecyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(2-hexyldecyl)-3,6-bis(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• 2,5-bis(2-hexyldecyl)-3,6-bis(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• 3,6-Bis[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-2-thienyl]-2,5-bis(2-hexyldecyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• Pyrrolo[3,4-c]pyrrole-1,4-dione, 2,5-bis(2-hexyldecyl)-2,5-dihydro-3,6-bis[5-(4,4
• 2,5-bis(2-hexyldecyl)-1,4-bis[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]pyrrolo[3,4-c]pyrrole-3,6-dione
• Pyrrolo[3,4-c]pyrrole-1,4-dione, 2,5-bis(2-hexyldecyl)-2,5-dihydro-3,6-bis[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-
• Pyrrolo[3,4-c]pyrrole-1,4-dione,2,5-bis(2-hexyldecyl)-2,5-dihydro-3,6-bis[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-
• ZGAXNTPASJCOJE-UHFFFAOYSA-N
• SCHEMBL793529
• 1224430-81-2

• Inchi： 1S/C58H94B2N2O6S2/c1-13-17-21-25-27-31-35-43(33-29-23-19-15-3)41-61-51(45-37-39-47(69-45)59-65-55(5,6)56(7,8)66-59)49-50(53(61)63)52(46-38-40-48(70-46)60-67-57(9,10)58(11,12)68-60)62(54(49)64)42-44(34-30-24-20-16-4)36-32-28-26-22-18-14-2/h37-40,43-44H,13-36,41-42H2,1-12H3
• InChI Key： ZGAXNTPASJCOJE-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=CC=C1C1=C2C(N(C(C3=CC=C(B4OC(C)(C)C(C)(C)O4)S3)=C2C(N1CC(CCCCCC)CCCCCCCC)=O)CC(CCCCCC)CCCCCCCC)=O

Computed Properties

• Exact Mass: 1000.6739414g/mol
• Monoisotopic Mass: 1000.6739414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 70
• Rotatable Bond Count: 32
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134